![molecular formula C6H6IN B1296433 2-Iodo-3-methylpyridine CAS No. 22282-58-2](/img/structure/B1296433.png)
2-Iodo-3-methylpyridine
Overview
Description
2-Iodo-3-methylpyridine is a laboratory chemical . It is also known as 2-Iodo-3-picoline .
Synthesis Analysis
The synthesis of pyridine derivatives, including those related to 2-Iodo-3-methylpyridine, has been achieved through palladium-catalyzed Suzuki cross-coupling reactions .Molecular Structure Analysis
The molecular formula of 2-Iodo-3-methylpyridine is C6H6IN . Its molecular weight is 219.03 g/mol .Physical And Chemical Properties Analysis
2-Iodo-3-methylpyridine is a liquid with a refractive index of 1.627 at 20°C . It has a density of 1.827 g/mL at 25°C .Scientific Research Applications
Organic Synthesis
2-Iodo-3-methylpyridine: is a versatile reagent in organic synthesis, particularly in the construction of complex molecules. It serves as an electrophile in substitution reactions, where it can introduce an iodine atom into organic frameworks . This property is crucial for subsequent transformations, such as Suzuki coupling reactions, which are pivotal in creating biaryl structures commonly found in pharmaceuticals.
Pharmaceutical Research
In pharmaceutical research, 2-Iodo-3-methylpyridine is utilized as a building block for the synthesis of various drug candidates. Its iodine moiety is a key functional group that can be further manipulated to create a wide range of bioactive molecules. This compound is especially important in the development of kinase inhibitors, which are a class of drugs used to treat cancer .
Material Science
The application of 2-Iodo-3-methylpyridine in material science includes the development of new polymeric materials. Its ability to undergo polymerization reactions makes it a valuable monomer for creating polymers with potential applications in electronics and nanotechnology.
Biochemistry
2-Iodo-3-methylpyridine: finds its use in biochemistry for probing the structure and function of biomolecules. It can act as a synthetic intermediate for labeling peptides and proteins, which is essential for studying biological processes and for diagnostic purposes .
Environmental Applications
Environmental science benefits from 2-Iodo-3-methylpyridine through its use in the synthesis of compounds that can degrade environmental pollutants. It’s involved in research focused on creating more efficient catalysts for breaking down harmful chemicals in the environment .
Catalysis
This compound is also significant in catalysis research. It can be used to synthesize catalysts that facilitate a variety of chemical reactions, including those that are important for creating renewable energy sources.
Green Chemistry
Lastly, 2-Iodo-3-methylpyridine is instrumental in green chemistry, where it’s used to develop new reactions that are more environmentally friendly. Its role in the synthesis of biodegradable materials and in reactions that produce less waste highlights its importance in sustainable chemistry practices.
Safety and Hazards
2-Iodo-3-methylpyridine is considered hazardous. It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
2-Iodo-3-methylpyridine, also known as 2-Iodo-3-picoline , is a synthetic organic compound belonging to the pyridine familyIt is known to play a significant role in organic synthesis and catalysis.
Mode of Action
The compound is used in the palladium-catalyzed aminocarbonylation of iodopyridines, including 2-iodopyridine, to produce N-substituted nicotinamides and 3-pyridyl-glyoxylamides. These compounds are of potential biological importance and can be synthesized in acceptable yields using elevated carbon monoxide pressure.
Biochemical Pathways
Pharmacokinetics
Result of Action
Derivatives of 2-iodo-3-methylpyridine have been proposed as novel chemical scaffolds for designing transthyretin (ttr) fibrillogenesis inhibitors. This research is vital in the development of new therapeutic agents for diseases such as amyloidosis.
Action Environment
It is known that the compound is soluble in water, ethanol, and other organic solvents, suggesting that its action may be influenced by the solvent environment.
properties
IUPAC Name |
2-iodo-3-methylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6IN/c1-5-3-2-4-8-6(5)7/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTBOOHAPESUXGV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6IN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70320747 | |
Record name | 2-Iodo-3-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70320747 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Iodo-3-methylpyridine | |
CAS RN |
22282-58-2 | |
Record name | 22282-58-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=363961 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Iodo-3-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70320747 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 22282-58-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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